Investigations of vesicle gels by pulsed and modulated gradient NMR diffusion techniques

Soft Matter Pub Date: 2011-02-23 DOI: 10.1039/C0SM01278E

Abstract

Vesicle gels are surfactant systems that form stiff gels with rather low amounts of surfactant. So far their structures have mostly been investigated using scattering techniques, which are generally appropriate for the study of structures on the nm-length-scale. Here we examine these gels using two complementary diffusion NMR techniques, which are both sensitive to structures on the μm-scale. The presented results imply structural features on the μm-scale, indicating a more complex structure than just that of densely packed small vesicles, as previously found for these systems. It is demonstrated that a combination of the diffusion NMR methods, described here, can provide useful insights, when morphological features extend over a wide range of length scales.

Graphical abstract: Investigations of vesicle gels by pulsed and modulated gradient NMR diffusion techniques
Investigations of vesicle gels by pulsed and modulated gradient NMR diffusion techniques
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